Cas no 1807250-71-0 (Methyl 2-chloro-6-hydroxypyridine-3-acetate)

• Product Name: Methyl 2-chloro-6-hydroxypyridine-3-acetate
• CAS No: 1807250-71-0
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 4902721
• Update Time: 2025-05-19

Methyl 2-chloro-6-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-hydroxypyridine-3-acetate

• Inchi： 1S/C8H8ClNO3/c1-13-7(12)4-5-2-3-6(11)10-8(5)9/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： QDLRYYWYYBHJDD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(N1)=O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-chloro-6-hydroxypyridine-3-acetate

Comprehensive Overview of Methyl 2-chloro-6-hydroxypyridine-3-acetate (CAS No. 1807250-71-0)

Methyl 2-chloro-6-hydroxypyridine-3-acetate (CAS No. 1807250-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a chloro substituent and a hydroxyl group, makes it a versatile building block for developing novel drugs and crop protection agents. Researchers and industry professionals frequently search for terms like "pyridine derivatives," "chloro-hydroxypyridine synthesis," and "pharmaceutical intermediates" to explore its applications further.

In recent years, the demand for Methyl 2-chloro-6-hydroxypyridine-3-acetate has surged due to its role in the development of next-generation antimicrobial agents and herbicides. With the rise of antibiotic resistance and the need for sustainable agriculture, this compound has become a focal point in scientific discussions. Searches related to "green chemistry in pyridine synthesis" and "eco-friendly agrochemicals" highlight the growing interest in environmentally benign production methods. The compound's ability to undergo selective functionalization further enhances its appeal for structure-activity relationship (SAR) studies, a hot topic in drug discovery.

The synthesis of Methyl 2-chloro-6-hydroxypyridine-3-acetate typically involves multi-step reactions, including esterification and halogenation processes. Optimizing these reactions for higher yields and lower environmental impact is a recurring theme in academic and industrial research. Keywords such as "high-yield pyridine synthesis" and "catalytic halogenation" reflect the technical challenges and innovations in this field. Additionally, the compound's stability under various conditions makes it suitable for scale-up production, a critical factor for manufacturers aiming to meet global demand.

From a regulatory perspective, Methyl 2-chloro-6-hydroxypyridine-3-acetate is not classified as a hazardous substance, aligning with the industry's shift toward safer chemical alternatives. This aspect is particularly relevant to searches like "non-toxic pharmaceutical intermediates" and "sustainable chemical manufacturing." Its compatibility with biocatalysis and flow chemistry further positions it as a forward-thinking choice for modern synthetic routes. As the scientific community continues to explore its potential, this compound remains a cornerstone in the design of innovative therapeutic and agricultural solutions.

In conclusion, Methyl 2-chloro-6-hydroxypyridine-3-acetate (CAS No. 1807250-71-0) exemplifies the intersection of chemistry, sustainability, and industrial applicability. Its relevance to trending topics like "drug discovery advancements" and "green agrochemicals" ensures its prominence in both research and commercial spheres. By addressing common search queries and emphasizing its multifaceted utility, this overview aims to provide a authoritative yet accessible resource for professionals and enthusiasts alike.